Cas no 77202-47-2 (2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-)

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- structure

77202-47-2 structure

Product Name:2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-

CAS No:77202-47-2

MF:C₁₀H₁₀O₂

MW:162.185203075409

CID:1783881

Update Time:2024-11-27

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-
- Inchi： 1S/C10H10O2/c1-7-6-8-4-2-3-5-9(8)12-10(7)11/h2-5,7H,6H2,1H3
- InChI Key： VKACUMNDDKMYEC-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC=CC=C2CC1C

Experimental Properties

Density: 1.127±0.06 g/cm3(Predicted)
Boiling Point: 274.8±15.0 °C(Predicted)

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Production Method

Production Method 1

1745-81-9

1745-81-9

77202-47-2

77202-47-2

93108-07-7

93108-07-7

4374-67-8

4374-67-8

3041-17-6

3041-17-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium diacetate , 1,4-Bis(diphenylphosphino)butane Solvents: Dimethyl carbonate ; 48 h, 600 psi, 120 °C

Reference

: Palladium-catalyzed cyclocarbonylation reactions in dimethyl carbonate, an eco-friendly solvent and ring-opening reagent

Vasapollo, Giuseppe; Mele, Giuseppe; Maffei, Annamaria; Del Sole, Roberta, Applied Organometallic Chemistry, 2003, 17(11), 835-839

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Raw materials

2-(prop-2-en-1-yl)phenol

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Preparation Products

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Related Literature

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